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Abstract
3-Aminopentane, also known as 1-ethylpropylamine, is a primary aliphatic amine that serves

as a valuable building block in organic synthesis. Its utility is particularly noted in the

preparation of imines and other nitrogen-containing compounds, making it a relevant

intermediate in pharmaceutical and agrochemical research. This technical guide provides a

comprehensive overview of the commercial availability of 3-aminopentane, including a

comparative summary of suppliers and their product specifications. Additionally, it details a

representative experimental protocol for its application in organic synthesis and presents a

logical workflow for its procurement and use in a research and development setting.

Introduction
3-Aminopentane (CAS No. 616-24-0) is a colorless to pale yellow liquid with a characteristic

amine odor.[1] As a primary amine, its nucleophilic nature allows it to readily participate in a

variety of chemical transformations, such as N-alkylation, acylation, and condensation

reactions with carbonyl compounds to form imines.[1] This reactivity profile makes it a useful

intermediate in the synthesis of more complex molecules, including active pharmaceutical

ingredients (APIs).[1] This guide aims to provide researchers and drug development
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professionals with the necessary information to effectively source and utilize 3-aminopentane
in their synthetic endeavors.

Commercial Availability and Suppliers
3-Aminopentane is commercially available from a range of global suppliers, catering to both

research and bulk quantity requirements. The purity of the commercially available product is

typically high, often exceeding 98%. Below is a comparative summary of prominent suppliers

and their offerings.

Supplier Product/Grade Purity
Available
Quantities

Thermo Fisher

Scientific
3-Aminopentane ≥97.5% (GC) 5 g, 25 g, 100 g

TCI America 3-Aminopentane >98.0% (GC)
25 mL, 100 mL, 500

mL

Parchem 3-Aminopentane
Inquire for

specifications

Bulk quantities

available

Henan Fengda

Chemical Co., Ltd.
3-Aminopentane 99%

Kilogram to ton

quantities

Lab Pro Inc. 3-Aminopentane Min. 98.0% (GC) 25 mL, 100 mL

Physicochemical Properties
A summary of the key physicochemical properties of 3-aminopentane is provided in the table

below. This data is essential for its safe handling, storage, and application in experimental

setups.
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Property Value Reference(s)

CAS Number 616-24-0 [2]

Molecular Formula C5H13N [2]

Molecular Weight 87.17 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 89-91 °C

Density 0.748 g/mL at 25 °C

Refractive Index (n20/D) 1.4055

Solubility Soluble in water [1]

Experimental Protocol: Synthesis of N-(pentan-3-
yl)benzamide
The following is a representative protocol for the acylation of 3-aminopentane to form an

amide, a common transformation in organic synthesis. This procedure is adapted from general

methods for N-benzamide synthesis.[3]

Materials:

3-Aminopentane

Benzoyl chloride

Anhydrous dichloromethane (DCM)

Triethylamine (or another suitable base)

Deionized water

Brine solution

Anhydrous sodium sulfate
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Ethyl acetate (for extraction)

Standard laboratory glassware and magnetic stirrer

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve 3-aminopentane (1.0

equivalent) in anhydrous dichloromethane.

Cool the solution to 0 °C using an ice bath.

Add triethylamine (1.1 equivalents) to the solution.

Slowly add benzoyl chloride (1.05 equivalents) dropwise to the stirred solution.

Allow the reaction mixture to warm to room temperature and stir for 8 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with deionized water.

Separate the organic layer and wash it sequentially with deionized water (2 x 50 mL) and

brine solution (50 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent in

vacuo.

The crude product can be purified by column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Logical Workflow for Procurement and Use of 3-
Aminopentane in RD
The following diagram illustrates a typical workflow for a researcher from identifying the need

for 3-aminopentane to its final use in a synthetic protocol.
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Procurement Phase

Experimental Phase

Identify Need for 3-Aminopentane in Synthetic Route

Search Supplier Databases (e.g., Sigma-Aldrich, TCI)

Compare Purity, Price, and Availability

Select Supplier and Place Order

Receive and Log Chemical

Review Safety Data Sheet (SDS)

Transfer to Lab

Plan and Set Up Reaction (e.g., Reductive Amination)

Execute Synthesis Protocol

Work-up and Isolate Crude Product

Purify and Characterize Final Compound

Click to download full resolution via product page

Procurement and Experimental Workflow for 3-Aminopentane
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Synthetic Application: Reductive Amination
Reductive amination is a cornerstone of amine synthesis, allowing for the formation of

secondary and tertiary amines from primary amines and carbonyl compounds.[4] 3-
Aminopentane, as a primary amine, is an excellent candidate for this reaction. The process

typically involves the initial formation of an imine intermediate through the condensation of the

amine with an aldehyde or ketone, followed by in-situ reduction to the corresponding amine.[5]

The following diagram illustrates the general mechanism of a one-pot reductive amination

using 3-aminopentane.

Reductive Amination Pathway

3-Aminopentane +
Aldehyde/Ketone

Imine Intermediate Formation

Condensation (-H2O)

Reduction with
Reducing Agent (e.g., NaBH3CN)

Final Secondary Amine Product

Click to download full resolution via product page

General Pathway for Reductive Amination with 3-Aminopentane

Safety Information
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3-Aminopentane is a flammable and corrosive liquid.[2] It is essential to handle this chemical

in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat. For detailed safety information, always consult

the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
3-Aminopentane is a readily available and versatile primary amine that serves as a key

building block in organic synthesis. Its commercial availability from multiple suppliers in various

quantities and purities makes it accessible for a wide range of research and development

applications. The straightforward reactivity of 3-aminopentane in fundamental transformations

like acylation and reductive amination underscores its utility for researchers and scientists in

the pharmaceutical and chemical industries. Proper handling and adherence to safety protocols

are paramount when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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